Cas no 16216-91-4 (Bicyclo[3.2.2]nona-2,6,8-triene)

Bicyclo[3.2.2]nona-2,6,8-triene structure
16216-91-4 structure
Product Name:Bicyclo[3.2.2]nona-2,6,8-triene
CAS No:16216-91-4
MF:C9H10
MW:118.175702571869
CID:217849
PubChem ID:140049
Update Time:2025-04-19

Bicyclo[3.2.2]nona-2,6,8-triene Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.2.2]nona-2,6,8-triene
    • bicyclo[3.2.2]nona-3,6,8-triene
    • Bicyclo(3.2.2)nona-2,6,8-triene
    • 16216-91-4
    • DTXSID80167327
    • Inchi: 1S/C9H10/c1-2-8-4-6-9(3-1)7-5-8/h1-2,4-9H,3H2
    • InChI Key: UTRZKHJDMXPOGY-UHFFFAOYSA-N
    • SMILES: C12C=CC(C=CC1)C=C2

Computed Properties

  • Exact Mass: 118.0783
  • Monoisotopic Mass: 118.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Bicyclo[3.2.2]nona-2,6,8-triene Related Literature

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